Cas no 2228470-58-2 (tert-butyl N-{4-2-(1-aminocyclopropyl)propan-2-yl-3-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{4-2-(1-aminocyclopropyl)propan-2-yl-3-methoxyphenyl}carbamate
• CAS No: 2228470-58-2
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 5783697
• PubChem ID: 165828168
• Update Time: 2025-06-08

tert-butyl N-{4-2-(1-aminocyclopropyl)propan-2-yl-3-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1899789
• tert-butyl N-{4-[2-(1-aminocyclopropyl)propan-2-yl]-3-methoxyphenyl}carbamate
• 2228470-58-2
• tert-butyl N-{4-2-(1-aminocyclopropyl)propan-2-yl-3-methoxyphenyl}carbamate

• Inchi： 1S/C18H28N2O3/c1-16(2,3)23-15(21)20-12-7-8-13(14(11-12)22-6)17(4,5)18(19)9-10-18/h7-8,11H,9-10,19H2,1-6H3,(H,20,21)
• InChI Key： SDLQLYBPOWJXHX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C)(C)C1(CC1)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 320.20999276g/mol
• Monoisotopic Mass: 320.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{4-2-(1-aminocyclopropyl)propan-2-yl-3-methoxyphenyl}carbamate

Introduction to Tert-butyl N-{4-2-(1-aminocyclopropyl)propan-2-yl-3-methoxyphenyl}carbamate (CAS No. 2228470-58-2)

Tert-butyl N-{4-2-(1-aminocyclopropyl)propan-2-yl-3-methoxyphenyl}carbamate, with the CAS number 2228470-58-2, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules known for their potential biological activity, making it a subject of extensive research and investigation. The structure of this molecule is characterized by its complex arrangement of functional groups, which contributes to its unique chemical properties and reactivity.

The molecular structure of tert-butyl N-{4-2-(1-aminocyclopropyl)propan-2-yl-3-methoxyphenyl}carbamate consists of several key components that are critical to its function. The presence of a carbamate group at the tert-butyl position indicates a potential for interaction with biological targets, while the 4-substituted phenyl ring and the 2-(1-aminocyclopropyl)propan-2-yl side chain add further complexity and specificity. These features make the compound a promising candidate for various therapeutic applications.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The tert-butyl N-{4-2-(1-aminocyclopropyl)propan-2-yl-3-methoxyphenyl}carbamate molecule has been studied for its potential in this regard, particularly in the context of its interactions with enzymes and receptors involved in disease processes. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes, which could be beneficial in the treatment of inflammatory and metabolic disorders.

The synthesis of tert-butyl N-{4-2-(1-aminocyclopropyl)propan-2-yl-3-methoxyphenyl}carbamate involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to produce this compound in high yields and purity, which is essential for further biological evaluation. The synthesis pathway also highlights the importance of protecting group strategies in multi-step organic synthesis, ensuring that reactive functional groups are selectively modified without unintended side reactions.

One of the most intriguing aspects of tert-butyl N-{4-2-(1-aminocyclopropyl)propan-2-yl-3-methoxyphenyl}carbamate is its potential role in drug discovery. The structural features of this compound make it a versatile scaffold for designing molecules with enhanced pharmacological properties. Researchers have been exploring ways to modify the structure further to improve its bioavailability, selectivity, and overall efficacy. This has led to the development of novel derivatives that are being tested in preclinical studies for their therapeutic potential.

The pharmacological profile of tert-butyl N-{4-2-(1-aminocyclopropyl)propan-2-yl-3-methoxyphenyl}carbamate is still under investigation, but initial findings suggest that it may have significant therapeutic benefits. Studies have shown that this compound can interact with specific targets in vitro, leading to changes in cellular behavior that could be relevant to disease treatment. These interactions are being further characterized using advanced biophysical techniques, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, to provide detailed insights into its mechanism of action.

The development of new pharmaceuticals is a complex process that involves multiple stages, from initial discovery to clinical trials. The tert-butyl N-{4-2-(1-aminocyclopropyl)propan-2-yl-3-methoxyphenyl}carbamate molecule represents an important step in this process, as it demonstrates the potential of novel synthetic strategies to produce complex organic molecules with therapeutic relevance. As research continues, it is expected that more derivatives will be developed and tested, leading to new treatments for various diseases.

In conclusion, tert-butyl N-{4-2-(1-amino-cyclopropylethano)-3-methoxyphenethyl}carbamate (CAS No. 2228470–58–22) is a compound with significant potential in pharmaceutical research. Its unique structure and biological activity make it a valuable tool for studying disease mechanisms and developing new treatments. As our understanding of its properties grows, so too does the likelihood that it will play a role in future medical advancements.